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Compound of Interest

Compound Name: Siguazodan

Cat. No.: B1681754 Get Quote

For immediate release

This document provides essential guidance on the proper disposal procedures for

Siguazodan, a potent phosphodiesterase III (PDE-III) inhibitor used in research and drug

development. Adherence to these protocols is critical to ensure the safety of laboratory

personnel and to mitigate environmental contamination. Siguazodan is classified as harmful if

swallowed and is very toxic to aquatic life with long-lasting effects.[1] Therefore, proper

disposal is not merely a procedural formality but a core component of responsible laboratory

practice.

Chemical and Physical Properties
A summary of key quantitative data for Siguazodan is presented below for easy reference.

Property Value Source

CAS Number 115344-47-3 [1][2][3]

Molecular Formula C14H16N6O [1][2][3][4][5][6]

Molecular Weight 284.32 g/mol [3][7]

Hazard Identification and Safety Precautions
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Siguazodan is classified under the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS) with the following hazards:

Acute toxicity, Oral (Category 4)[1]

Skin irritation (Category 2)[3]

Serious eye irritation (Category 2)[3]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation[3]

Acute aquatic toxicity (Category 1)[1]

Chronic aquatic toxicity (Category 1)[1]

The following pictograms are associated with Siguazodan:

alt text

alt text

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

H410: Very toxic to aquatic life with long lasting effects.[1]

Due to these hazards, strict adherence to safety protocols is mandatory when handling

Siguazodan.

Personal Protective Equipment (PPE)
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The following diagram outlines the mandatory personal protective equipment to be used when

handling Siguazodan.
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Mandatory Personal Protective Equipment

Impervious Gloves Nitrile or other appropriate material

Safety Glasses with Side-Shields Conforming to EN166 or NIOSH standards

Laboratory Coat Full coverage

Respirator If dust or aerosols are generated

Researcher

Wears

Wears

Wears

Uses when needed
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Identify Waste Type

Proper Containment

Siguazodan Waste Generated

Solid Waste

(e.g., contaminated gloves, labware)

Liquid Waste

(e.g., solutions containing Siguazodan)

Sharps Waste

(e.g., contaminated needles)

Sealable Hazardous Waste Container Leak-proof Hazardous Waste Container Hazardous Sharps Container

Label Container:
- Hazardous Waste

- Siguazodan
- Hazards

- Date

Store in Designated Secure Area

Arrange for Pickup by Certified Hazardous Waste Disposal Service

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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